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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507

Essential Safety and Handling of Arsenic
Trifluoride

Arsenic trifluoride (AsFs) is a highly toxic, corrosive, and reactive chemical that demands
stringent safety protocols for handling in a laboratory setting.[1][2][3] This document provides
crucial safety and logistical information for researchers, scientists, and drug development
professionals, outlining the necessary personal protective equipment (PPE), handling
procedures, emergency responses, and disposal plans. Adherence to these guidelines is
paramount to ensure the safety of laboratory personnel and the environment.

Health Hazard Information

Arsenic trifluoride is classified as acutely toxic and can be fatal if swallowed, inhaled, or in
contact with the skin.[1][2] It is a potent hemolytic agent and can cause severe burns to the
skin and eyes.[3] Upon contact with moisture, it forms hydrofluoric acid, a highly corrosive
substance.[3] Certain arsenic compounds are also recognized as carcinogens.|[3]
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Hazard Classification

Description

Acute Toxicity (Oral)

Fatal if swallowed.[1]

Acute Toxicity (Dermal)

Fatal in contact with skin.[1]

Acute Toxicity (Inhalation)

Fatal if inhaled.[1]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Irritation

Causes serious eye damage.[1]

Specific Target Organ Toxicity

May cause respiratory irritation.[1]

Carcinogenicity

Certain arsenic compounds are recognized as

cancer-causing agents.[3]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE plan is the first line of defense when handling Arsenic trifluoride. The

following table summarizes the required PPE.
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Body Part

Personal Protective
Equipment

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Safety goggles or glasses
must be worn in combination
with a face shield.[1] Contact
lenses should not be worn

when handling this chemical.

Skin

Chemical Resistant Gloves

and Protective Clothing

Rubber protective gloves are
recommended; however, it is
crucial to consult the
manufacturer's data for
specific compatibility.[3] Wear
suitable protective clothing to
prevent skin contact.[1] Safety

shoes are also advised.[1]

Respiratory

Respirator

Work should be conducted in a
well-ventilated area, preferably
within a laboratory hood.[1] For
emergencies or in areas with
inadequate ventilation, an
airline respirator with a full
facepiece and an escape
bottle, or a self-contained
breathing apparatus (SCBA), is
required. All personnel
required to use respirators
must be properly trained and
fit-tested.[3]

Handling and Storage Protocols

Safe handling and storage are critical to prevent accidental exposure and release.
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Aspect

Procedure

Handling

Always use in a well-ventilated area. Read and
understand all safety precautions before
handling.[1][2] Avoid all contact with skin and
eyes.[1][2] Do not eat, drink, or smoke in the
handling area.[1][2] Wash hands thoroughly
after handling.[1][2] Secure gas cylinders to

prevent them from falling.[1][2]

Storage

Store in a cool, dry, well-ventilated area of non-
combustible construction.[3] Protect from direct
sunlight and do not allow the storage
temperature to exceed 52°C (125°F).[1][2] Keep
the container tightly closed when not in use.[1]

[2] This substance is moisture-sensitive.[1][2]

Emergency and First Aid Procedures

Immediate and appropriate response to an emergency can significantly mitigate harm.
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Emergency

Procedure

Spill or Leak

Evacuate all non-essential personnel from the
area.[1][2] Wear the appropriate PPE, including
respiratory protection. If it is safe to do so, stop
the leak.[1][2] Ventilate the affected area.[1][2]
For small spills, use a dry chemical absorbent.
For larger spills, dike the area to contain the
substance.[1] Collect the spilled material and
any contaminated absorbents into a sealed,

labeled container for proper disposal.

Fire

Arsenic trifluoride is not flammable. In the event
of a fire in the vicinity, do not use water as it
reacts to form toxic and corrosive hydrogen
fluoride gas. Use carbon dioxide, dry chemical,
or other inert gas extinguishing agents.
Firefighters must wear SCBA and full protective

gear.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 30 minutes,
ensuring to lift the eyelids to rinse thoroughly.

Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with plenty of soap and
water for a minimum of 15 minutes.[3] Seek
immediate medical attention.[3] Dermal burns

may be treated with a calcium gluconate gel.

Move the individual to an area with fresh air

immediately. If breathing has ceased, provide

Inhalation artificial respiration. If breathing is difficult,
administer oxygen. Prompt medical attention is
mandatory in all cases of overexposure.

) Contact a physician or a Poison Control Center

Ingestion i )
immediately.
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Disposal Plan

All waste containing Arsenic trifluoride must be treated as hazardous waste.

Waste Type Disposal Method

Dispose of all waste in accordance with federal,
) ] state, and local environmental regulations. This

Unused Product and Contaminated Materials ) ) )
may require collection by a licensed hazardous

waste disposal company.[4]

Logical Workflow for Handling Arsenic Trifluoride
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Caption: Workflow for the safe handling of Arsenic trifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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